Cas no 1346691-59-5 (5-(4-Cyanophenyl)nicotinamide)

5-(4-Cyanophenyl)nicotinamide is a specialized organic compound featuring a nicotinamide core substituted with a 4-cyanophenyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both cyano and amide functional groups enhances its reactivity, facilitating further derivatization for applications in drug discovery and material science. Its high purity and well-defined molecular architecture ensure consistent performance in synthetic pathways. The compound is particularly useful in the development of kinase inhibitors and other bioactive molecules, offering researchers a versatile building block for targeted molecular design.

5-(4-Cyanophenyl)nicotinamide structure

Product Name:5-(4-Cyanophenyl)nicotinamide

CAS No:1346691-59-5

MF:C₁₃H₉N₃O

MW:223.230062246323

CID:1033611

PubChem ID:71303522

Update Time:2025-06-08

5-(4-Cyanophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

- 5-(4-Cyanophenyl)nicotinamide
- 5-(4-Cyanophenyl)nicotimide
- 5-(4-cyanophenyl)pyridine-3-carboxamide
- 1346691-59-5
- DTXSID60744993
- Inchi： 1S/C13H9N3O/c14-6-9-1-3-10(4-2-9)11-5-12(13(15)17)8-16-7-11/h1-5,7-8H,(H2,15,17)
- InChI Key： WFDOSEAIYVEIEW-UHFFFAOYSA-N
- SMILES： O=C(C1=CN=CC(=C1)C1C=CC(C#N)=CC=1)N

Computed Properties

Exact Mass: 223.074561919g/mol
Monoisotopic Mass: 223.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 79.8Å²

5-(4-Cyanophenyl)nicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019119355-1g	5-(4-Cyanophenyl)nicotinamide	1346691-59-5	95%	1g	571.20 USD	2021-06-16
Chemenu	CM177773-1g	5-(4-cyanophenyl)nicotinamide	1346691-59-5	95%	1g	$632	2021-08-05
Chemenu	CM177773-1g	5-(4-cyanophenyl)nicotinamide	1346691-59-5	95%	1g	$632	2022-06-13
Cooke Chemical	BD2486048-1g	5-(4-Cyanophenyl)nicotinamide	1346691-59-5	95+%	1g	RMB 3046.40	2025-02-21

5-(4-Cyanophenyl)nicotinamide Related Literature

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3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

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5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-Cyanophenyl)nicotinamide

5-(4-Cyanophenyl)nicotinamide: A Comprehensive Overview

5-(4-Cyanophenyl)nicotinamide (CAS No. 1346691-59-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-(4-Cyanophenyl)nicotinamide consists of a nicotinamide moiety linked to a 4-cyanophenyl group. The nicotinamide portion is a well-known derivative of niacin (vitamin B3), which plays a crucial role in cellular metabolism and energy production. The 4-cyanophenyl group, on the other hand, introduces additional functionalities that can influence the compound's pharmacological properties, such as solubility, stability, and receptor binding affinity.

Recent studies have explored the potential of 5-(4-Cyanophenyl)nicotinamide in modulating key biological processes. One notable area of research is its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors are widely distributed in the central nervous system and play a critical role in neurotransmission, cognitive function, and pain modulation. Research has shown that 5-(4-Cyanophenyl)nicotinamide can act as a selective agonist or antagonist at specific nAChR subtypes, making it a promising candidate for the development of drugs targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and chronic pain.

In addition to its potential in neurology, 5-(4-Cyanophenyl)nicotinamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Studies have demonstrated that 5-(4-Cyanophenyl)nicotinamide can inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of 5-(4-Cyanophenyl)nicotinamide have been extensively studied to optimize its therapeutic efficacy. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-Cyanophenyl)nicotinamide in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings have paved the way for further clinical investigations to explore its potential in treating specific diseases.

In conclusion, 5-(4-Cyanophenyl)nicotinamide (CAS No. 1346691-59-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for the development of novel drugs targeting neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.